Cas no 291540-51-7 (1H-Indole, 2,3-dihydro-3-methyl-, (3R)-)

• Product Name: 1H-Indole, 2,3-dihydro-3-methyl-, (3R)-
• CAS No: 291540-51-7
• MF: C₉H₁₁N
• MW: 133.190342187881
• CID: 1440448
• PubChem ID: 28472800
• Update Time: 2025-05-26

1H-Indole, 2,3-dihydro-3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-3-methyl-, (3R)-
• 291540-51-7
• SCHEMBL18883053
• (R)-3-Methylindoline
• (3R)-3-Methyl-2,3-dihydro-1H-indole
• AKOS006353867
• DTXSID90651469

• Inchi： 1S/C9H11N/c1-7-6-10-9-5-3-2-4-8(7)9/h2-5,7,10H,6H2,1H3/t7-/m0/s1
• InChI Key： BFQARNDIMKOOQQ-ZETCQYMHSA-N
• SMILES： N1C2C=CC=CC=2[C@@H](C)C1

Computed Properties

• Exact Mass: 133.08923
• Monoisotopic Mass: 133.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 1H-Indole, 2,3-dihydro-3-methyl-, (3R)-

Introduction to 1H-Indole, 2,3-dihydro-3-methyl-, (3R)- (CAS No. 291540-51-7) and Its Emerging Applications in Chemical Biology

1H-Indole, 2,3-dihydro-3-methyl-, (3R)-, identified by the chemical identifier CAS No. 291540-51-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and pharmaceutical relevance. The presence of a (3R)-configuration at the tertiary carbon atom adds a layer of stereochemical complexity, making it a subject of intense study for its potential as a chiral building block in drug discovery.

The indole core is a privileged scaffold in medicinal chemistry, featuring prominently in numerous bioactive natural products and synthetic drugs. Among these, derivatives of indole have been extensively explored for their roles in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific substitution pattern in 1H-Indole, 2,3-dihydro-3-methyl-, (3R)-, particularly the (3R)-stereochemistry, suggests potential interactions with biological targets that are sensitive to chirality, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with higher precision. Studies indicate that the (3R)-configuration may confer unique pharmacokinetic properties, such as improved solubility or selectivity, which are critical factors in drug development. For instance, computational simulations have suggested that this compound could interact with specific binding pockets in enzymes like cyclooxygenase-2 (COX-2), a key target in the development of anti-inflammatory agents.

In parallel, experimental investigations have begun to unravel the biological significance of this compound. Preliminary pharmacological studies have demonstrated that derivatives of 1H-Indole, 2,3-dihydro-3-methyl-, (3R)- exhibit promising anti-inflammatory effects by modulating cytokine production and inhibiting pro-inflammatory enzyme activity. These findings align with the growing interest in indole derivatives as therapeutic candidates for chronic inflammatory diseases.

The synthesis of chiral indole derivatives remains a challenging yet rewarding endeavor in organic chemistry. Researchers have developed innovative synthetic strategies to access enantiomerically pure forms of this compound, leveraging asymmetric catalysis and chiral auxiliaries. These methodologies not only enhance the accessibility of 1H-Indole, 2,3-dihydro-3-methyl-, (3R)- but also pave the way for exploring its enantioselective applications in drug design.

Furthermore, the structural versatility of indole derivatives has opened new avenues for their use as probes in biochemical assays. By incorporating reporter groups or bioorthogonal handles into the indole core, researchers can investigate enzyme kinetics and substrate recognition with high fidelity. Such tools are invaluable for dissecting complex biological pathways and identifying novel therapeutic targets.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1H-Indole, 2,3-dihydro-3-methyl-, (3R)-. Predictive models trained on large datasets have successfully identified this compound as a potential inhibitor of kinases implicated in cancer progression. This high-throughput virtual screening approach has significantly reduced the time and cost associated with hit identification in early-stage drug development.

As research progresses, the therapeutic potential of 1H-Indole, 2,3-dihydro-3-methyl-, (3R)- is expected to expand further. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. By combining expertise from multiple disciplines, scientists can optimize the pharmacological properties of this compound and develop novel treatments for human diseases.

The future directions for studying 1H-Indole, 2,3-dihydro-3-methyl-, (3R)- include exploring its role in modulating neural signaling pathways associated with neurodegenerative disorders. Preliminary data suggest that certain indole derivatives may protect against oxidative stress-induced neuronal damage by activating antioxidant defense mechanisms. This line of inquiry holds promise for developing neuroprotective strategies against conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion,1H-Indole, 2,3-dihydro-3-methyl-, (3R)-(CAS No. 291540-51-7) represents a compelling example of how structural complexity can be leveraged to discover bioactive molecules with therapeutic potential. Its unique stereochemistry and biological activities make it a valuable scaffold for further exploration in chemical biology and drug development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an important role in addressing unmet medical needs.